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Introduction

Arlasolve™ DMI (Dimethyl Isosorbide) is a high-purity, bio-based solvent and carrier that
significantly enhances the delivery of active ingredients in topical formulations.[1][2] Its primary
functions are to act as a solubilizer for poorly soluble actives and as a penetration enhancer,
facilitating the transport of active pharmaceutical ingredients (APIs) through the stratum
corneum.[2][3][4] This mechanism allows for potentially reducing the concentration of actives
needed, which can in turn lower the risk of skin irritation.[1][5] Arlasolve™ DMI is miscible with
water, many organic solvents, and non-ionic surfactants, making it a versatile ingredient in
various cosmetic and pharmaceutical preparations, including creams, lotions, and serums.[1][6]
This document provides a detailed protocol for the incorporation of Arlasolve™ DMI into a
lotion formulation, along with methods for its characterization.

Pre-Formulation Considerations

Before incorporating Arlasolve™ DMI, it is crucial to understand its properties and compatibility
with other ingredients in the lotion base.

1.1. Key Properties of Arlasolve™ DMI
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Property Value/Description Reference
INCI Name Dimethyl Isosorbide [5]
Clear, colorless to light yellow
Appearance o
liquid
Soluble in water, cottonseed
oil, isopropanol, isopropyl
myristate, propylene glycol,
- polysorbate 20, and
Solubility

polysorbate 80. Insoluble in
hydrogenated castor ail,
lanolin, mineral oils, and

silicone oil (dimethicone).

1-10% (up to 5% is common

for enhancing penetration of
Recommended Usage Level ] ) o ) [7]

actives like Vitamin C, Lactic

Acid, etc.)

) Solvent, Penetration Enhancer,
Function ] ) ]
Viscosity Controlling Agent

1.2. Compatibility

Arlasolve™ DMI is compatible with a wide range of cosmetic and pharmaceutical ingredients.
[6] However, it is essential to conduct compatibility studies with the specific active ingredients
and excipients in your lotion formulation. Pay close attention to potential interactions that could
affect the stability, viscosity, or performance of the final product.

Experimental Protocol: Incorporation of Arlasolve™
DMI into a Lotion

This protocol outlines the step-by-step procedure for preparing a stable oil-in-water (O/W) lotion
containing Arlasolve™ DMI.

2.1. Materials and Equipment

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.lesielle.com/int/en/dimethyl-isosorbide-in-skincare-what-is-inci-594
https://www.lesielle.com/int/en/dimethyl-isosorbide-in-skincare-what-is-inci-594
https://cellbone.com/products/dmi-solution
https://ci.guide/organic-compounds/dimethyl-isosorbide
https://ci.guide/organic-compounds/dimethyl-isosorbide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

 Ingredients:

o Deionized Water

o Glycerin (Humectant)

o Xanthan Gum (Thickener)

o Cetearyl Alcohol (and) Ceteareth-20 (Emulsifier)

o Shea Butter (Emollient)

o Caprylic/Capric Triglyceride (Emollient)

o Arlasolve™ DMI

o Active Ingredient (e.g., Niacinamide, Salicylic Acid)

o Preservative (e.g., Phenoxyethanol, Ethylhexylglycerin)

o Citric Acid or Sodium Hydroxide (for pH adjustment)
e Equipment:

o Beakers (various sizes)

o Homogenizer/High-Shear Mixer

o Overhead Stirrer with Propeller Blade

o Water Bath or Hot Plate with Magnetic Stirrer

o pH Meter

o Viscometer

o Microscope with a camera

o Stability Chambers (for accelerated stability testing)
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2.2. Formulation Example

This table provides an example formulation. The percentages can be adjusted based on the

desired characteristics of the final product.

Phase Ingredient Function % (wiw)
A (Water Phase) Deionized Water Vehicle g.s. to 100
Glycerin Humectant 3.00
Xanthan Gum Thickener 0.30
) Cetearyl Alcohol (and) -~
B (Oil Phase) Emulsifier 5.00
Ceteareth-20
Shea Butter Emollient 3.00
Caprylic/Capric
.p Y ) P Emollient 5.00
Triglyceride
Solvent, Penetration
C (Cool-Down Phase)  Arlasolve™ DMI 5.00
Enhancer
Active Ingredient Active XXX
Preservative Preservative 1.00
Citric Acid / Sodium ,
pH Adjuster g.s.

Hydroxide

2.3. Manufacturing Procedure

o Water Phase Preparation:

1. In the main beaker, combine deionized water and glycerin. Begin heating to 75°C while

mixing with a propeller stirrer.

2. Once the temperature reaches 75°C, slowly sprinkle in the xanthan gum while mixing to

avoid clumping. Continue mixing until fully hydrated and uniform.
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e OIl Phase Preparation:

1. In a separate beaker, combine the oil phase ingredients (Cetearyl Alcohol/Ceteareth-20,
Shea Butter, Caprylic/Capric Triglyceride).

2. Heat the oil phase to 75°C until all components are melted and uniform.

o Emulsification:

1. Slowly add the oil phase to the water phase while homogenizing at high speed.

2. Continue homogenization for 5-10 minutes to form a stable emulsion.

3. Switch to propeller stirring and begin cooling the emulsion.

e Cool-Down Phase:

1. In a separate small beaker, combine Arlasolve™ DMI and the active ingredient. Mix until
the active is fully dissolved. This pre-dissolving step is crucial for optimal delivery.[8]

2. When the emulsion has cooled to below 40°C, add the Arlasolve™ DMl/active ingredient
mixture to the main batch with gentle stirring.

3. Add the preservative and mix until uniform.

4. Adjust the pH of the lotion to the desired range (typically 5.5-6.5 for skin compatibility)
using citric acid or sodium hydroxide.

Diagram of the Experimental Workflow:
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Figure 1. Experimental workflow for lotion preparation.
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Quality Control and Characterization

After preparation, the lotion should be subjected to several tests to ensure its quality, stability,
and performance.

3.1. Physicochemical Properties

Parameter Method Acceptance Criteria

Homogeneous, smooth, white

Appearance Visual Inspection ) ]
to off-white lotion
Characteristic, free from

Odor Olfactory Assessment rancidity or microbial
contamination

pH pH meter 55-6.5

] ) Rotational Viscometer (e.g., Specification to be determined
Viscosity ] ]
Brookfield) based on desired texture

3.2. Microscopic Evaluation
o Objective: To assess the emulsion's droplet size and distribution.
e Procedure:
o Place a small sample of the lotion on a microscope slide.
o Cover with a coverslip.
o Observe under a microscope at 40x and 100x magnification.
o Capture images to document the droplet morphology.
o Expected Result: Uniformly dispersed, small oil droplets within the continuous water phase.

3.3. Stability Testing
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o Objective: To evaluate the physical and chemical stability of the lotion over time.
e Procedure:
o Package the lotion in its final intended packaging.
o Store samples at different conditions:
» Real-Time: 25°C / 60% RH
s Accelerated: 40°C / 75% RH

o Evaluate the samples at initial, 1, 2, and 3-month time points for changes in appearance,
pH, viscosity, and microbial count.

o Expected Result: No significant changes in physicochemical properties or signs of phase
separation.

Signaling Pathway: Enhanced Skin Penetration

Arlasolve™ DMI enhances the penetration of active ingredients by modifying the properties of
the stratum corneum.

Skin Layers

Active Ingredient (without enhancer) Enhanced

"""""""""""""""" ~~~~=---p| Stratum Corneum Penetration . . . .
______________ Temporarily alters (Lipid Bilayer) B  Viable Epidermis Dermis
BN lipid structure

Lotion with
Arlasolve™ DMI
& Active

Click to download full resolution via product page

Figure 2. Mechanism of enhanced skin penetration.

Conclusion

This protocol provides a comprehensive framework for the successful incorporation of
Arlasolve™ DMI into a lotion formulation. By acting as both a solvent and a penetration
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enhancer, Arlasolve™ DMI can significantly improve the efficacy and stability of topical
products.[1][9] Following the detailed steps for formulation, characterization, and stability
testing will enable researchers and formulators to develop high-performance lotions with
enhanced delivery of active ingredients.

Disclaimer: This protocol is intended for research and development purposes. All formulations
should be thoroughly tested for safety and efficacy before commercialization. It is
recommended to consult the manufacturer's safety data sheet (SDS) for Arlasolve™ DMI
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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